Cas no 1128-05-8 (3-Acetylthianaphthene)

• Product Name: 3-Acetylthianaphthene
• CAS No: 1128-05-8
• Molecular Formula: C₁₀H₈OS
• Molecular Weight: 176.23492
• MDL: MFCD00051638
• CID: 40864
• PubChem ID: 14316

3-Acetylthianaphthene Properties

Names and Identifiers

• 3-Acetylthianaphthene
• 3-Acetylbenzo[b]thiophene
• 3-Acetyl benz[b]thiophene
• 1-(Benzo[b]thiophene-3-yl)ethanone
• 1-(Benzo<b>thien-3-yl)ethanone
• 1-(benzothiophen-3-yl)ethanone
• 1-benzo[b]thiophen-3-ylethanone
• 3-Acetyl benzothiophene
• 3-Acetyl-1-benzothiophene
• 3-ACETYLTHIANAPHTHENE,98
• EN300-111010
• 1-(1-Benzothien-3-yl)ethanone
• WLN: T56 DSJ BV1
• Ketone, benzo(b)thien-3-yl methyl
• Z370714364
• KETONE, METHYL 3-THIANAPHTHENYL
• DTXSID2074457
• 3-Acetylbenzothiophene
• YQ9UT5BNM9
• BS-23037
• CHEMBL564835
• BRN 0122587
• J-503492
• 3-Acetylthionaphthene
• 26168-40-1
• FT-0614885
• W-204800
• NSC-3226
• F81484
• 1128-05-8
• 3-Acetylbenzo(b)thiophene
• 1-(1-Benzothiophen-3-Yl)Ethan-1-One
• 1-(Benzo[b]thiophen-3-yl)ethan-1-one
• MFCD00051638
• NS00010764
• Ketone, benzo[b]thien-3-yl methyl
• AI3-18374
• 5-17-10-00173 (Beilstein Handbook Reference)
• 3-acetyl thianaphthene
• Ethanone, 1-benzo[b]thien-3-yl-
• Ethanone, 1-benzo(b)thien-3-yl-
• 3-acetylbenzo[b]thiophen
• 1-(benzo[b]thiophen-3-yl)ethanone
• 1-(1-benzothiene-3-yl)ethanone
• 1-(1-benzothiophen-3-yl)ethanone
• 1-(1-Benzothien-3-yl)ethanone #
• NSC3226
• SY061561
• NSC 3226
• AKOS005202893
• A802654
• Ethanone, 1-benzo[b]thiophen-3-yl-
• SCHEMBL1095746
• CS-0132288
• 1-Benzo[b]thiophen-3-yl-ethanone
• DB-046853

• MDL： MFCD00051638
• InChIKey： ZTTZKDDWXHQKSY-UHFFFAOYSA-N
• Inchi： 1S/C10H8OS/c1-7(11)9-6-12-10-5-3-2-4-8(9)10/h2-6H,1H3
• SMILES： CC(=O)C1=CSC2=CC=CC=C12
• BRN： 122587

Computed Properties

• Exact Mass: 176.03000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 176.02958605g/mol
• Heavy Atom Count: 12
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 3.10390
• PSA: 45.31000
• Refractive Index: 1.5500 (estimate)
• Boiling Point: 165-170 ºC (13 mmHg)
• Melting Point: 61-65 ºC
• Flash Point: 165-170°C/10mm
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.1917 (rough estimate)